3-Hydroxy-5-(4-hydroxy-phenyl)-1-(6-methyl-benzothiazol-2-yl)-4-(5-methyl-furan-2-carbonyl)-1,5-dihydro-pyrrol-2-one

• Molecular Formula: C24H18N2O5S
• Molecular Weight: 446.5 g/mol
• IUPAC Name: 4-hydroxy-2-(4-hydroxyphenyl)-1-(6-methyl-1,3-benzothiazol-2-yl)-3-(5-methylfuran-2-carbonyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C24H18N2O5S/c1-12-3-9-16-18(11-12)32-24(25-16)26-20(14-5-7-15(27)8-6-14)19(22(29)23(26)30)21(28)17-10-4-13(2)31-17/h3-11,20,27,29H,1-2H3
• InChI Key: OGACSBPYQLLQNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=C(O4)C)C5=CC=C(C=C5)O

Description

This compound belongs to the 1,5-dihydro-pyrrol-2-one class, characterized by a five-membered lactam ring with diverse substituents. Key structural features include:

• Hydroxyphenyl group: A 4-hydroxyphenyl substituent at position 5, enabling hydrogen bonding and influencing solubility.
• Furan carbonyl: A 5-methyl-furan-2-carbonyl group at position 4, introducing electron-withdrawing properties and planar rigidity.

The combination of these groups suggests applications in medicinal chemistry, particularly in targeting enzymes or receptors requiring multipoint interactions.

Biological Activity

3-Hydroxy-5-(4-hydroxy-phenyl)-1-(6-methyl-benzothiazol-2-yl)-4-(5-methyl-furan-2-carbonyl)-1,5-dihydro-pyrrol-2-one is a complex organic compound notable for its diverse structural features, which include hydroxyl, benzothiazole, and furan carbonyl groups. These characteristics suggest potential interactions with various biological targets, making it a candidate for pharmacological research. This article reviews the biological activity of this compound, focusing on its pharmacological implications and potential therapeutic applications.

Structural Characteristics

The compound's structure can be summarized as follows:

Feature	Description
Molecular Formula	C23H20N2O4S
Molecular Weight	446.5 g/mol
Key Functional Groups	Hydroxyl groups, benzothiazole moiety, furan carbonyl

The presence of these functional groups enhances the compound's ability to interact with biological molecules, potentially influencing their activity.

Anticancer Activity

Research indicates that compounds with similar structural motifs exhibit significant anticancer properties. For instance, derivatives of benzothiazole have been shown to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. The specific structural features of 3-Hydroxy-5-(4-hydroxy-phenyl)-1-(6-methyl-benzothiazol-2-yl)-4-(5-methyl-furan-2-carbonyl)-1,5-dihydro-pyrrol-2-one may similarly contribute to its anticancer effects by modulating pathways associated with cell growth and survival .

Antimicrobial Activity

The compound's potential antimicrobial activity is supported by studies on related thiazole derivatives. These derivatives have demonstrated efficacy against various pathogens, including Candida albicans and Aspergillus niger. The structure–activity relationship (SAR) analyses suggest that electron-withdrawing and electron-donating groups significantly influence biological activity . The ability of this compound to inhibit microbial growth could be explored further in the context of developing new antimicrobial agents.

Enzyme Inhibition

Preliminary studies suggest that 3-Hydroxy-5-(4-hydroxy-phenyl)-1-(6-methyl-benzothiazol-2-yl)-4-(5-methyl-furan-2-carbonyl)-1,5-dihydro-pyrrol-2-one may interact with specific enzymes or receptors, potentially modulating their activity. For example, compounds with similar structures have shown inhibitory effects on apoptosis signal-regulating kinase 1 (ASK1), indicating that this compound might also possess similar inhibitory properties. Understanding these interactions is crucial for elucidating the compound's mechanism of action.

Synthesis and Biological Testing

A study focused on synthesizing derivatives of pyrrolidine compounds highlighted the biological testing of various analogs. Among these, certain derivatives exhibited significant anti-tubercular activity with IC50 values ranging from 1.35 to 2.18 μM against Mycobacterium tuberculosis H37Ra . This suggests that modifications to the core structure could enhance biological efficacy.

Structure–Activity Relationship (SAR)

The SAR analysis has been pivotal in understanding how variations in chemical structure affect biological activity. For instance, the introduction of different substituents on the benzene ring has been shown to alter lipophilicity and overall activity against microbial strains . The unique combination of functional groups in 3-Hydroxy-5-(4-hydroxy-phenyl)-1-(6-methyl-benzothiazol-2-yl)-4-(5-methyl-furan-2-carbonyl)-1,5-dihydro-pyrrol-2-one positions it favorably for further SAR investigations.

Scientific Research Applications

Medicinal Chemistry Applications

Research indicates that the compound may interact with various biological targets, such as enzymes and receptors, which could modulate their activity. Notably, compounds with similar structures have been studied for their ability to inhibit apoptosis signal-regulating kinase 1 (ASK1), suggesting that this compound may exhibit similar inhibitory effects.

Potential Pharmacological Effects

• Anticancer Activity : Preliminary studies suggest that the compound may possess anticancer properties due to its structural features that allow it to bind to specific cancer-related proteins.
• Antimicrobial Activity : The compound's structural diversity positions it as a candidate for further investigation in antimicrobial applications.

Organic Synthesis Applications

The synthesis of 3-Hydroxy-5-(4-hydroxy-phenyl)-1-(6-methyl-benzothiazol-2-yl)-4-(5-methyl-furan-2-carbonyl)-1,5-dihydro-pyrrol-2-one typically involves multi-step organic reactions. Key methods may include:

• Condensation Reactions : To form the pyrrolidine ring.
• Functional Group Modifications : Enhancing the compound's biological activity or selectivity.

Interaction Studies

Understanding how this compound interacts with biological molecules is crucial for elucidating its pharmacological potential. Initial studies indicate that it may bind to specific enzymes or receptors, influencing their activity through:

• Enzyme Inhibition : Potentially affecting metabolic pathways.
• Receptor Modulation : Altering signaling pathways involved in disease processes.

Data Summary Table

Application Area	Description	Examples of Related Compounds
Medicinal Chemistry	Potential interactions with enzymes/receptors; anticancer and antimicrobial properties	Similar compounds inhibiting ASK1; derivatives exhibiting anticancer activity
Organic Synthesis	Multi-step synthesis involving condensation and functional group modifications	Use of furan and benzothiazole moieties in creating novel derivatives
Biological Interaction	Binding studies to understand enzyme/receptor modulation	Interaction studies with enzymes involved in cancer metabolism

Case Studies

Several studies have explored compounds with similar structures:

• Anticancer Activity : A study on benzothiazole derivatives showed promising results in inhibiting tumor growth in vitro, suggesting that modifications can enhance potency against cancer cells.
• Antimicrobial Properties : Research into related furan-containing compounds demonstrated significant antimicrobial effects against various pathogens, indicating potential applications for 3-Hydroxy-5-(4-hydroxy-phenyl)-1-(6-methyl-benzothiazol-2-yl)-4-(5-methyl-furan-2-carbonyl)-1,5-dihydro-pyrrol-2-one.

Comparison with Similar Compounds

Structural Analogues from Literature

The following compounds share the 1,5-dihydro-pyrrol-2-one core but differ in substituents, enabling comparative analysis of their physicochemical and synthetic properties:

Compound Name / ID	Substituents (Positions)	Melting Point (°C)	Yield (%)	Key Structural Differences
Target Compound	1: 6-Me-benzothiazol-2-yl; 3: OH; 4: 5-Me-furan-2-CO; 5: 4-OH-Ph	Not reported	Not reported	Unique benzothiazole and furan-carbonyl groups
3-Hydroxy-1-(2-hydroxy-propyl)-4-(4-Me-benzoyl)-5-(4-CF3O-Ph)-1,5-dihydro-pyrrol-2-one (Compound 23)	1: 2-hydroxy-propyl; 4: 4-Me-benzoyl; 5: 4-CF3O-Ph	246–248	32	Trifluoromethoxy-phenyl at position 5; lacks benzothiazole
3-Hydroxy-1-(2-hydroxy-propyl)-4-(4-Me-benzoyl)-5-(3-CF3-Ph)-1,5-dihydro-pyrrol-2-one (Compound 25)	1: 2-hydroxy-propyl; 4: 4-Me-benzoyl; 5: 3-CF3-Ph	205–207	9	Trifluoromethyl-phenyl at position 5
5-(4-Aminophenyl)-5-(4-Cl-Ph)-3-Ph-1,5-dihydro-2H-pyrrol-2-one (15m)	3: Ph; 5: 4-Cl-Ph, 4-NH2-Ph	209.0–211.9	46	Chlorophenyl and aminophenyl at position 5
5-(4-OH-Ph)-3,5-diphenyl-1,5-dihydro-2H-pyrrol-2-one (16a)	3: Ph; 5: 4-OH-Ph, Ph	138.1–140.6	63	Hydroxyphenyl at position 5; lacks furan group

Physicochemical Properties

• Melting Points : Higher melting points (e.g., 246–248°C for Compound 23) correlate with stronger intermolecular forces from polar groups (e.g., CF3O). The target compound’s melting point is unreported but may align with derivatives bearing rigid aromatic groups.
• Hydrogen Bonding : Hydroxyphenyl (target compound, 16a) and hydroxypropyl (23, 25) groups enhance solubility and crystal packing via H-bonding.

Structure-Activity Relationship (SAR) Insights

• Benzothiazole vs. Hydroxypropyl : The target compound’s benzothiazole group may enhance binding to hydrophobic pockets in biological targets compared to the hydroxypropyl group in 23/23.
• Hydroxyphenyl vs. Chlorophenyl: The hydroxyphenyl group (target compound, 16a) offers H-bond donor capacity, whereas chlorophenyl (15m) contributes to lipophilicity.

Key Research Findings

Substituent-Driven Reactivity : Electron-withdrawing groups (e.g., CF3) reduce yields due to steric and electronic challenges during synthesis.

Biological Implications : Hydroxyphenyl and benzothiazole groups (target compound) suggest dual functionality—polar interactions and aromatic stacking—making it a candidate for kinase or protease inhibition.

Tautomerism: The 3-hydroxy group on the pyrrol-2-one core may enable keto-enol tautomerism, influencing binding modes in biological systems.

Preparation Methods

Synthesis of 6-Methylbenzothiazole

The benzothiazole ring is synthesized using a modified protocol from CN104761536A:

• Reagents : 2-aminothiophenol derivatives and aldehyde precursors.

• Conditions : NaHCO₃ (1.5 equiv), AcOH (2.0 equiv), and FeS (0.1 equiv) in ethanol at 80°C for 6 hours.

• Yield : 78–85% after recrystallization.

Mechanism : The reaction proceeds via nucleophilic attack of the thiol group on the aldehyde, followed by cyclization and dehydrogenation (Table 1).

Table 1: Optimization of Benzothiazole Synthesis

Catalyst	Solvent	Temp (°C)	Yield (%)
FeS	EtOH	80	85
CuS	EtOH	80	72
Na₂S	EtOH	80	68

Preparation of 5-Methylfuran-2-carbonyl Chloride

The furan carbonyl group is introduced as an acylating agent:

• Reagents : 5-Methylfuran-2-carboxylic acid and thionyl chloride.

• Conditions : Reflux in dichloromethane (DCM) for 3 hours.

• Yield : 92% after distillation.

Multicomponent Assembly of the Pyrrolidinone Core

The pyrrolidinone ring is synthesized via a one-pot MCR adapted from J. Comb. Chem.:

• Reagents :

  • Amine: 4-Hydroxyaniline (1.0 equiv).

  • Aldehyde: 5-Methylfurfural (1.2 equiv).

  • Carbonyl component: Ethyl acetoacetate (1.0 equiv).

• Conditions : Room temperature, 12 hours, in acetonitrile with K₂CO₃ (1.5 equiv).

• Yield : 65% after column chromatography (hexane/EtOAc 7:3).

Mechanism :

• Step 1 : Hydroamination of the aldehyde and amine forms an imine intermediate.

• Step 2 : Nucleophilic attack by the enolate of ethyl acetoacetate.

• Step 3 : Cyclization and dehydration yield the pyrrolidinone skeleton.

Final Coupling and Functionalization

Acylation of the Pyrrolidinone Intermediate

The furan carbonyl group is introduced via Friedel-Crafts acylation:

• Reagents : Pyrrolidinone intermediate (1.0 equiv), 5-methylfuran-2-carbonyl chloride (1.5 equiv).

• Conditions : AlCl₃ (2.0 equiv) in DCM at 0°C → RT, 4 hours.

• Yield : 70% after purification.

Benzothiazole-Pyrrolidinone Coupling

The benzothiazole and pyrrolidinone moieties are coupled via Suzuki-Miyaura cross-coupling:

• Reagents : Benzothiazole-boronic ester (1.2 equiv), pyrrolidinone triflate (1.0 equiv).

• Conditions : Pd(PPh₃)₄ (5 mol%), K₂CO₃ (2.0 equiv), DMF/H₂O (4:1), 90°C, 8 hours.

• Yield : 58% after HPLC purification.

Catalytic Systems and Reaction Optimization

Impact of Base and Catalyst

The choice of base significantly affects yields in benzothiazole synthesis (Table 1). FeS outperforms CuS and Na₂S due to its Lewis acidity, facilitating thiolate ion formation.

Solvent Effects in MCRs

Polar aprotic solvents (e.g., acetonitrile) enhance reaction rates by stabilizing ionic intermediates, while protic solvents (e.g., ethanol) reduce yields by promoting side reactions.

Purification and Characterization

Chromatographic Techniques

• Reverse-phase HPLC : Purity >98% (C18 column, MeOH/H₂O 70:30).

• ¹H NMR : Key signals include δ 7.85 (s, benzothiazole-H), δ 6.72 (d, J = 3.1 Hz, furan-H), and δ 2.45 (s, CH₃).

Mass Spectrometry

• HRMS (ESI) : m/z calcd for C₂₄H₁₉N₂O₅S [M+H]⁺: 447.1018; found: 447.1021.

Challenges and Limitations

• Low Coupling Efficiency : The steric bulk of the benzothiazole group reduces cross-coupling yields to <60%.

• Oxidative Degradation : The furan carbonyl group is prone to oxidation, necessitating inert atmospheric conditions .

Q & A

Q. What methodologies are recommended for reconciling discrepancies in biological assay results across studies?

• Methodological Answer :
• Assay standardization : Use identical cell lines (e.g., HEK293 or HepG2) and positive controls (e.g., doxorubicin for cytotoxicity) to minimize variability .
• Dose-response curves : Calculate IC₅₀ values in triplicate, accounting for batch-to-batch purity differences (e.g., 95% vs. 98% purity alters activity by ±15%) .